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Compound of Interest

Compound Name: 4-Methyltrityl chloride

Cat. No.: B151956 Get Quote

Essential guidance for the safe handling and disposal of 4-Methyltrityl chloride is critical for

protecting researchers and ensuring laboratory safety. This document provides immediate,

procedural, and logistical information for drug development professionals and scientists.

Adherence to these protocols is vital due to the compound's hazardous nature.

4-Methyltrityl chloride is a combustible solid that can cause skin, eye, and respiratory

irritation.[1][2][3][4] Proper personal protective equipment (PPE) and handling procedures are

paramount to minimize exposure risks.

Essential Safety and Chemical Data
A thorough understanding of the chemical's properties is the first step in safe handling. The

following table summarizes key quantitative data for 4-Methyltrityl chloride.
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Property Value

CAS Number 23429-44-9

Molecular Formula C₂₀H₁₇Cl

Molecular Weight 292.80 g/mol [2]

Appearance White to slight yellow to beige powder[5]

Storage Temperature 15-25°C[2][5]

Hazard Statements

H315: Causes skin irritation[1][3][4]H319:

Causes serious eye irritation[1][3][4]H335: May

cause respiratory irritation[1][3][4]

Precautionary Statements
P261, P264, P271, P280, P302+P352,

P305+P351+P338[2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 4-Methyltrityl chloride is crucial for laboratory safety. The

following step-by-step operational plan provides guidance from initial preparation to post-

handling cleanup.

Preparation and Engineering Controls:
Work Area: All handling of 4-Methyltrityl chloride solid should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[6]

Ventilation: Ensure adequate ventilation is present.[7][8][9]

Emergency Equipment: An eyewash station and safety shower must be readily accessible.

Required PPE:

Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)

are mandatory.[7]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect

gloves for integrity before each use.[7][8][9]

Body Protection: A lab coat or chemical-resistant apron should be worn.

Respiratory Protection: If dust formation is likely, a NIOSH-approved respirator with

appropriate cartridges should be used.[8]

Handling Procedure:
Avoid Dust Formation: Handle the solid carefully to avoid creating dust.[7][8][9]

Weighing: If weighing is necessary, do so within the chemical fume hood.

Dispensing: Use a spatula or other appropriate tool to transfer the solid. Avoid scooping

directly from the container with weighing paper.

Reactions: When adding to a reaction vessel, do so slowly and in a controlled manner. Be

aware that it is moisture-sensitive.[8]

Post-Handling and Cleanup:
Decontamination: Wipe down the work surface and any contaminated equipment with an

appropriate solvent (e.g., isopropanol) followed by soap and water.

PPE Removal: Remove gloves using the proper technique (without touching the outer

surface) and dispose of them as contaminated waste.[8][9] Wash hands thoroughly after

handling.

Disposal Plan: Managing 4-Methyltrityl Chloride
Waste
Proper disposal of 4-Methyltrityl chloride and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:
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Collect all solid 4-Methyltrityl chloride waste and heavily contaminated materials (e.g.,

weighing paper, disposable spatulas) in a clearly labeled, sealed container.

The container should be marked as "Hazardous Waste: Corrosive Solid" and include the

chemical name.

Contaminated PPE:

Dispose of contaminated gloves, lab coats, and other disposable PPE in a designated

hazardous waste container.

Empty Containers:

Rinse empty containers with a suitable solvent (e.g., acetone) three times. The rinsate

should be collected and treated as hazardous waste.

Waste Disposal:

All waste must be disposed of through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal company. Do not dispose of 4-
Methyltrityl chloride down the drain.[7][8][9][10]

Safe Handling Workflow
The following diagram illustrates the key stages of the safe handling workflow for 4-Methyltrityl
chloride.

Preparation Handling Cleanup & Disposal
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Caption: Safe handling workflow for 4-Methyltrityl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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